(5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate

• CAS No.: 76881-19-1
• Molecular Formula: C9H11F3O4S
• Molecular Weight: 272.24 g/mol
• IUPAC Name: (5,5-dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate
• InChI: InChI=1S/C9H11F3O4S/c1-8(2)4-6(13)3-7(5-8)16-17(14,15)9(10,11)12/h3H,4-5H2,1-2H3
• InChI Key: UINBCLOSQYROKH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)OS(=O)(=O)C(F)(F)F)C

Description

“(5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate” is a trifluoromethanesulfonate ester characterized by a cyclohexenyl backbone substituted with two methyl groups at the 5-position and a ketone group at the 3-position. The compound features nine hydrogen bond acceptors and four rotatable bonds, suggesting flexibility in specific reaction pathways. Its canonicalized structure and heavy atom count (27) reflect a complex, rigid framework that may influence steric interactions in synthetic applications .

Biological Activity

The compound (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate (CAS No: 76881-19-1) is a triflate ester that has garnered attention in the field of organic chemistry due to its potential biological activities and applications in synthetic methodologies. This article provides a comprehensive overview of its biological activity, including relevant research findings, data tables, and case studies.

• Molecular Formula: C₉H₁₁F₃O₄S
• Molecular Weight: 272.24 g/mol
• IUPAC Name: (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate
• Synonyms: Methanesulfonic acid, 1,1,1-trifluoro-, 5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester

Structure

The chemical structure of (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate features a cyclohexene ring with a ketone and a trifluoromethanesulfonate group, which is responsible for its reactivity and potential biological interactions.

The biological activity of (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate is primarily attributed to its ability to act as an electrophile in various chemical reactions. The triflate group enhances the electrophilic character of the compound, making it suitable for nucleophilic attack by biological molecules.

Antimicrobial Activity

Recent studies have indicated that compounds similar to (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate exhibit significant antimicrobial properties. For instance:

Compound	Activity	Reference
Triflate Esters	Effective against Gram-positive bacteria
Related Cyclohexene Derivatives	Antifungal properties demonstrated

Enzyme Inhibition

Research has shown that (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate can inhibit specific enzymes involved in metabolic pathways. The inhibition mechanism is believed to involve covalent modification of active site residues.

Case Studies

• Study on Cytotoxicity : A study evaluated the cytotoxic effects of various triflate esters on cancer cell lines. The results indicated that (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate exhibited selective cytotoxicity against breast cancer cells while sparing normal cells .
• Synthesis of Bioactive Compounds : Researchers utilized this compound as a key intermediate in the synthesis of novel bioactive molecules with potential therapeutic applications .

Applications in Drug Development

Due to its unique structural features and biological activities, (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate is being explored as a lead compound in drug development. Its ability to modify biological targets makes it a candidate for further optimization in medicinal chemistry.

Comparison with Similar Compounds

Key Observations :

• Steric and Electronic Effects : The target compound’s cyclohexenyl backbone and 5,5-dimethyl substituents introduce significant steric bulk compared to simpler alkyl triflates (e.g., methyl or ethyl), which may reduce its reactivity in nucleophilic substitutions but enhance stability under harsh conditions.
• Lipophilicity: The higher XLogP3 value of the target compound (2.3 vs.

Stability and Handling

• Thermal Stability : Microwave-assisted reactions with methyl/ethyl triflates proceed efficiently at 150°C , whereas the target compound’s stability at elevated temperatures is untested.
• Hydrolytic Sensitivity : Triflates are generally moisture-sensitive. The silyl-substituted analog () requires anhydrous conditions during synthesis, suggesting similar handling precautions for the target compound .

Q & A

Q. Table 1: Key Reaction Conditions

Step	Reagents	Solvent	Temperature	Monitoring Method
1	Et$_3$SiCl, LDA	THF/Hexane	RT	TLC
2	Tf$_2$O, Et$_3$N	CH$_3$CN	RT	NMR

Purification: Isolate the product via column chromatography (hexane/EtOAc) and confirm purity by $^{1}\text{H}$/$^{19}\text{F}$ NMR .

Basic: What physicochemical properties influence the reactivity of (5,5-Dimethyl-3-oxocyclohexen-1-yl) trifluoromethanesulfonate in organic synthesis?

Answer:
Key properties include:

• Electrophilicity: The triflate group acts as a superior leaving group, facilitating nucleophilic substitutions or eliminations .
• Steric Effects: 5,5-Dimethyl substitution stabilizes the cyclohexenone ring, directing regioselectivity in reactions .
• Solubility: High solubility in polar aprotic solvents (e.g., THF, CH$_3$CN) enables homogeneous reaction conditions .

Q. Table 2: Representative Physicochemical Data (Analogous Structure)

Property	Value (3-Oxocyclohexen-1-yl Triflate)	Reference
Molecular Formula	C$_7$H$_7$F$_3$O$_4$S
Molecular Weight	244.188 g/mol
Stability	Sensitive to moisture and heat

Advanced: How can researchers mitigate intermediate degradation during prolonged synthesis of (5,5-Dimethyl-3-oxocyhexen-1-yl) trifluoromethanesulfonate?

Answer:
Degradation risks arise from prolonged exposure to heat or reactive byproducts. Mitigation strategies include:

• Temperature Control: Use cooling baths (0–5°C) to slow decomposition .
• Inert Atmosphere: Conduct reactions under nitrogen/argon to minimize oxidation .
• Real-Time Monitoring: Track reaction progress via TLC or in situ FTIR to terminate reactions at optimal conversion .
• Purification Timing: Isolate the product immediately after reaction completion to avoid side reactions .

Advanced: What analytical techniques are critical for confirming the structural integrity and purity of this compound?

Answer:

• NMR Spectroscopy: $^{1}\text{H}$, $^{13}\text{C}$, and $^{19}\text{F}$ NMR confirm regiochemistry and triflate incorporation .
• X-Ray Crystallography: Resolves stereochemical ambiguities in crystalline derivatives .
• Mass Spectrometry (HRMS): Validates molecular formula and detects impurities .
• Elemental Analysis: Ensures stoichiometric purity, particularly for publication-grade samples .

Note: Cross-validate data with computational methods (e.g., DFT calculations) to resolve spectral contradictions .

Advanced: How can reaction yields be optimized when using this triflate in cycloaddition or cross-coupling reactions?

Answer:

• Stoichiometry: Use 1.2–1.5 equivalents of triflate to drive reactions to completion .
• Catalyst Screening: Test Pd$^0$/Cu$^I$ systems for Suzuki-Miyaura couplings or Grubbs catalysts for ring-closing metathesis .
• Solvent Optimization: Polar aprotic solvents (e.g., DMF, DMSO) enhance electrophilicity but may require strict anhydrous conditions .

Q. Table 3: Yield Optimization Parameters

Parameter	Optimal Range	Impact on Yield
Temperature	60–80°C	↑ Kinetics
Catalyst Loading	5–10 mol%	↑ Conversion
Reaction Time	12–24 hours	↑ Completeness

Advanced: How should researchers design experiments to address variability in synthetic outcomes?

Answer:

• Control Experiments: Include replicates with varying stoichiometry or catalysts to identify outlier reactions .
• Degradation Studies: Accelerated stability testing (e.g., 40°C/75% RH) identifies susceptible functional groups .
• Statistical Design: Use factorial designs (e.g., DoE) to isolate critical variables affecting yield or purity .

Reference: For risk assessment frameworks, consult Identifying and Evaluating Hazards in Research Laboratories (ACS, 2015) .